![molecular formula C17H21ClN2O4 B5359107 5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide](/img/structure/B5359107.png)
5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide, also known as CLIMB, is a synthetic compound that belongs to the class of isoxazole carboxamide derivatives. It was first synthesized in 2006 and has since gained attention in the field of scientific research for its potential applications in various areas.
Mechanism of Action
The mechanism of action of 5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide involves its ability to selectively block the activity of certain ion channels. Specifically, it has been shown to block the activity of the TRPM8 ion channel, which is involved in various physiological processes such as thermoregulation and pain sensation.
Biochemical and Physiological Effects:
The selective blocking of the TRPM8 ion channel by this compound has been shown to have various biochemical and physiological effects. For example, it has been shown to reduce the sensitivity to cold temperatures and to reduce pain sensation in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide in lab experiments is its selectivity for the TRPM8 ion channel. This allows researchers to investigate the specific role of this ion channel in various physiological and pathological processes. However, one limitation of using this compound is its potential off-target effects on other ion channels, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide. One area of research is the development of more selective compounds that can target specific ion channels with greater precision. Another area of research is the investigation of the role of TRPM8 in various disease states, such as chronic pain and cancer. Finally, the potential therapeutic applications of this compound in these disease states should also be explored.
Synthesis Methods
The synthesis of 5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide involves a multi-step process that includes the reaction of 4-chloro-2-methoxyphenol with ethyl 2-bromoacetate to form the intermediate compound. This intermediate compound is then reacted with N-isopropylamine to obtain the final product.
Scientific Research Applications
5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-isopropylisoxazole-3-carboxamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of research is its use as a tool for studying the role of specific ion channels in physiological and pathological processes. This compound has been shown to selectively block the activity of certain ion channels, making it a valuable tool for investigating their function.
properties
IUPAC Name |
5-[(4-chloro-2-methoxyphenoxy)methyl]-N-ethyl-N-propan-2-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O4/c1-5-20(11(2)3)17(21)14-9-13(24-19-14)10-23-15-7-6-12(18)8-16(15)22-4/h6-9,11H,5,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJGDKIGUFWBSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C(C)C)C(=O)C1=NOC(=C1)COC2=C(C=C(C=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.